Cas no 6637-34-9 (3,4-dihydro-2h-quinolin-1-yl-(4-nitrophenyl)methanimine)

• Product Name: 3,4-dihydro-2h-quinolin-1-yl-(4-nitrophenyl)methanimine
• CAS No: 6637-34-9
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 1708886
• PubChem ID: 242969
• Update Time: 2025-04-21

3,4-dihydro-2h-quinolin-1-yl-(4-nitrophenyl)methanimine Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2h-quinolin-1-yl-(4-nitrophenyl)methanimine
• (3,4-Dihydroquinolin-1(2H)-yl)(4-nitrophenyl)methanimine
• DS-013917
• NSC52097
• NSC-52097
• 6637-34-9

• Inchi： 1S/C16H15N3O2/c17-16(13-7-9-14(10-8-13)19(20)21)18-11-3-5-12-4-1-2-6-15(12)18/h1-2,4,6-10,17H,3,5,11H2
• InChI Key： CPVBMAQDJHLBAM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(=N)N1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 281.11600
• Monoisotopic Mass: 281.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.91000
• LogP: 4.06090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines